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Compound of Interest

Compound Name: 4-Benzoylbenzonitrile

Cat. No.: B072303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Benzoylbenzonitrile, also known as 4-cyanobenzophenone, is an aromatic ketone and

nitrile compound with the chemical formula C₁₄H₉NO. It serves as a valuable building block in

organic synthesis, particularly in the preparation of more complex molecules for pharmaceutical

and materials science applications. Its bifunctional nature, possessing both a ketone and a

nitrile group, allows for a diverse range of chemical transformations, making it a versatile

intermediate in the synthesis of bioactive compounds and functional materials. This guide

provides a comprehensive overview of its properties, synthesis, and applications, with a focus

on its relevance to drug discovery and development.

Physicochemical and Safety Data
A summary of the key physicochemical properties of 4-Benzoylbenzonitrile is presented in

Table 1. This data is essential for its proper handling, storage, and use in experimental settings.

Table 1: Physicochemical Properties of 4-Benzoylbenzonitrile
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Property Value Reference(s)

CAS Number 1503-49-7 [1]

Molecular Formula C₁₄H₉NO [1]

Molecular Weight 207.23 g/mol [1]

IUPAC Name 4-benzoylbenzonitrile [1]

Synonyms
4-Cyanobenzophenone, p-

Benzoylbenzonitrile
[1]

Appearance
White to off-white

solid/crystalline powder
[2]

Melting Point 110-114 °C

Boiling Point Not available

Solubility
Soluble in many organic

solvents.

InChI Key
YSZWJJANSNFQMM-

UHFFFAOYSA-N
[1]

SMILES O=C(c1ccccc1)c2ccc(cc2)C#N [3]

Safety Information:

4-Benzoylbenzonitrile is classified as harmful if swallowed, in contact with skin, or if inhaled. It

can also cause skin and serious eye irritation.[1] Appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this

compound. All work should be conducted in a well-ventilated fume hood. For detailed safety

information, please refer to the Safety Data Sheet (SDS).

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Synthesis of 4-Benzoylbenzonitrile
The primary method for the synthesis of 4-Benzoylbenzonitrile is through the Friedel-Crafts

acylation of benzonitrile with benzoyl chloride, using a Lewis acid catalyst such as aluminum

chloride (AlCl₃).

Experimental Protocol: Friedel-Crafts Acylation
Materials:

Benzonitrile

Benzoyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (CH₂Cl₂, anhydrous)

Hydrochloric acid (HCl), dilute aqueous solution

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Round-bottom flask

Magnetic stirrer

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

suspend anhydrous aluminum chloride in anhydrous dichloromethane.

Cool the suspension in an ice bath.

To the cooled suspension, add benzoyl chloride dropwise with stirring.

After the addition of benzoyl chloride, add benzonitrile dropwise, maintaining the temperature

below 10 °C.

Once the additions are complete, allow the reaction mixture to warm to room temperature

and then heat to reflux. Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and carefully quench by

pouring it over crushed ice.

Add dilute hydrochloric acid to dissolve any remaining aluminum salts.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure using a rotary evaporator.
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The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to yield pure 4-Benzoylbenzonitrile.
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Synthesis of 4-Benzoylbenzonitrile

Benzonitrile + Benzoyl Chloride + AlCl3

Reaction in Dichloromethane

Friedel-Crafts Acylation

Aqueous Workup
(HCl, NaHCO3, Brine)

Quenching & Extraction

Recrystallization

4-Benzoylbenzonitrile
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Role in Farnesyltransferase Inhibitor Synthesis

4-Benzoylbenzonitrile Derivative

Multi-step Synthesis
(e.g., Grignard reaction, coupling)

Farnesyltransferase Inhibitor (FTI)

Farnesyltransferase

Binds to

Inhibition of Ras Signaling
(Anti-cancer effect)

Inhibition leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-Benzoylbenzonitrile
(CAS: 1503-49-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072303#4-benzoylbenzonitrile-cas-number-1503-49-
7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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